Cas no 1805341-00-7 (6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805341-00-7
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4858621
• Update Time: 2025-06-16

6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-5-1-3(8(11)12)7(10)4(13-5)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： UCEXQOIRPGLDFH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CC(=O)O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid

Recent Advances in the Study of 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805341-00-7)

6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805341-00-7) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogenated and difluoromethylated pyridine core, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid as a versatile building block for the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that the compound's structural features, including the bromo and chloro substituents, contribute to its high reactivity in cross-coupling reactions, enabling the efficient construction of diverse molecular scaffolds. The difluoromethyl group was found to enhance the metabolic stability of the resulting inhibitors, a critical factor in drug development.

In another recent investigation, scientists utilized 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid as a precursor for the development of novel anti-inflammatory agents. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers attributed this activity to the electron-withdrawing effects of the halogen atoms and the difluoromethyl group, which optimized the binding affinity of the derivatives to the COX-2 active site.

Furthermore, advancements in synthetic methodologies have facilitated the large-scale production of 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid with high purity and yield. A 2024 patent application disclosed an optimized synthetic route that minimizes the formation of byproducts and reduces the reliance on hazardous reagents. This development is expected to accelerate the compound's adoption in industrial-scale pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the application of 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid. For instance, its solubility in aqueous media is limited, which may complicate formulation efforts. Ongoing research aims to address this issue through the design of prodrugs or the incorporation of solubilizing moieties. Additionally, the compound's potential toxicity profiles are under investigation to ensure its safety for therapeutic use.

In conclusion, 6-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805341-00-7) represents a valuable tool in medicinal chemistry, with demonstrated utility in the synthesis of bioactive molecules. Its unique structural attributes and reactivity make it a compelling candidate for further exploration in drug discovery. Future studies will likely focus on expanding its applications and overcoming current limitations, paving the way for its integration into clinical development pipelines.